N-[2-[N-ethyl-N-(2-hydroxyethyl)amino]ethyl]phthalimide

• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol
• IUPAC Name: 2-[2-[ethyl(2-hydroxyethyl)amino]ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C14H18N2O3/c1-2-15(9-10-17)7-8-16-13(18)11-5-3-4-6-12(11)14(16)19/h3-6,17H,2,7-10H2,1H3
• InChI Key: URVQZLAVLQZWPN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN1C(=O)C2=CC=CC=C2C1=O)CCO

Description

N-[2-[N-ethyl-N-(2-hydroxyethyl)amino]ethyl]phthalimide is a useful research compound. Its molecular formula is C14H18N2O3 and its molecular weight is 262.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of compound 2 (15.00 g, 68.7 mmol) in anhydrous ethanol (300 mL) were successively added, under argon, 2-bromoethanol (14.8 mL, 0.21 mol) and triethylamine (29.0 mL, 0.21 mol). The mixture was stirred under reflux for 60 h. After cooling to room temperature, the solvent was evaporated under vacuum and the residue was chromatographed (SiO2, AcOEt/EtOH, 99/1, v/v) to give compound 3 (13.00 g, 49.6 mmol) as a white solid. Yield 72%; Rf (SiO2, AcOEt/EtOH, 99/1, v/v) 0.49; mp 56-58° C.; IR (KBr) ν 1018, 1387, 1405, 1702, 2825, 2959, 3400-3600 cm−1; 1H NMR (200 MHz, CDCl3) δ 0.93 (t, 3H, J=7.1 Hz), 2.58 (q, 2H, J=7.1 Hz), 2.68 (t, 2H, J=5.3 Hz), 2.76 (t, 2H, J=6.2 Hz), 3.11 (se, 1H), 3.53 (t, 2H, J=5.3 Hz), 3.77 (t, 2H, J=6.2 Hz), 7.71 (m, 2H), 7.82 (m, 2H); MS m/z 262 (M+, 1), 231 (11), 174 (21), 130 (8), 102 (100), 76 (10), 58 (29).